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Compound of Interest

Compound Name: Carbidopa monohydrate

Cat. No.: B193595 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Carbidopa is a crucial compound in preclinical research, particularly in developing animal

models for Parkinson's disease. It functions as a peripheral aromatic L-amino acid

decarboxylase (AADC) inhibitor.[1][2][3] When co-administered with Levodopa (L-DOPA), the

metabolic precursor to dopamine, carbidopa prevents the conversion of L-DOPA to dopamine

in the peripheral tissues.[1][4] This is significant because dopamine itself cannot cross the

blood-brain barrier, whereas L-DOPA can.[1][3] By inhibiting peripheral conversion, carbidopa

increases the bioavailability of L-DOPA to the central nervous system, allowing for a greater

therapeutic effect and reducing peripheral side effects like nausea and vomiting.[1][4]

Carbidopa itself does not cross the blood-brain barrier, ensuring its action is localized to the

periphery.[2][3] The use of a stable and reproducible carbidopa formulation is therefore

essential for achieving consistent results in animal studies.

Mechanism of Action
Carbidopa's primary role is to inhibit the AADC enzyme, also known as DOPA decarboxylase

(DDC), in tissues outside of the brain.[1][2][3] This prevents the premature metabolism of

administered L-DOPA, thereby increasing its plasma half-life and the proportion that can cross

the blood-brain barrier to be converted into dopamine in the brain, where it is needed to

alleviate parkinsonian symptoms.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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